![molecular formula C18H25ClN2O3 B5687029 butyl 3-{[(2-chlorobenzoyl)amino]methyl}piperidine-1-carboxylate](/img/structure/B5687029.png)
butyl 3-{[(2-chlorobenzoyl)amino]methyl}piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Butyl 3-{[(2-chlorobenzoyl)amino]methyl}piperidine-1-carboxylate, also known as BCBC, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of piperidine derivatives and has been studied extensively for its mechanism of action and physiological effects.
Mechanism of Action
Butyl 3-{[(2-chlorobenzoyl)amino]methyl}piperidine-1-carboxylate acts as a competitive inhibitor of the dopamine transporter, which results in an increase in dopamine levels in the brain. This increase in dopamine levels can lead to enhanced cognitive function and improved mood.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine levels in the brain, which can lead to improved cognitive function and mood. It has also been shown to have anxiolytic and antidepressant effects in animal models. Additionally, this compound has been studied for its potential use in the treatment of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using butyl 3-{[(2-chlorobenzoyl)amino]methyl}piperidine-1-carboxylate in lab experiments is its high affinity for the dopamine transporter, which allows for precise targeting of this protein. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in any experiments involving this compound.
Future Directions
There are several future directions for research on butyl 3-{[(2-chlorobenzoyl)amino]methyl}piperidine-1-carboxylate. One potential area of study is the development of this compound analogs with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of neurological disorders. Finally, this compound could be studied for its potential use as a PET imaging agent for other proteins involved in neurological function.
Synthesis Methods
The synthesis of butyl 3-{[(2-chlorobenzoyl)amino]methyl}piperidine-1-carboxylate involves the reaction between 2-chlorobenzoyl chloride and butyl piperidine-1-carboxylate in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain pure this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
Butyl 3-{[(2-chlorobenzoyl)amino]methyl}piperidine-1-carboxylate has been studied for its potential pharmacological properties, particularly in the field of neuroscience. It has been shown to have an affinity for the dopamine transporter, which is a key protein involved in regulating dopamine levels in the brain. This compound has also been studied for its potential use as a PET imaging agent for the dopamine transporter.
properties
IUPAC Name |
butyl 3-[[(2-chlorobenzoyl)amino]methyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25ClN2O3/c1-2-3-11-24-18(23)21-10-6-7-14(13-21)12-20-17(22)15-8-4-5-9-16(15)19/h4-5,8-9,14H,2-3,6-7,10-13H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQTRQZUZHZDYSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)N1CCCC(C1)CNC(=O)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.